Cas no 2437-25-4 (Undecyl cyanide)

Undecyl cyanide Properties

Names and Identifiers

• dodecanenitrile
• Lauronitrile
• 1-Cyanoundecane
• Decylacetonitrile
• Dodecanonitrile
• dodecylnitrile
• Lauric acid nitrile
• Lauric nitrile
• lauryl nitrile
• Me(CH2)10CN
• n-Undecyl cyanide
• Undecyl Cyanide
• +Expand

• MDL： MFCD00001946
• InChIKey： VXCUURYYWGCLIH-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H23N/c1-2-3-4-5-6-7-8-9-10-11-12-13/h2-11H2,1H3
• SMILES： CCCCCCCCCCCC#N
• BRN： 970348

Computed Properties

• Exact Mass: 181.18300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 9
• Monoisotopic Mass: 181.18305
• Heavy Atom Count: 13
• Complexity: 131
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.8

Experimental Properties

• LogP: 4.43088
• PSA: 23.79000
• Refractive Index: n20/D 1.436(lit.)
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 276°C
• Melting Point: 4°C
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: colorless liquid
• Solubility: Unable or difficult to mix
• Density: 0.827 g/mL at 25 °C(lit.)

Undecyl cyanide Security Information

• Symbol: GHS07
• RTECS：JR2600000
• WGK Germany：2
• Safety Term：6.1
• Safety Instruction： S36-S36/37
• Packing Group：I; II; III
• Packing Group：I; II; III
• Risk Phrases：R20/21/22
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 3276 6.1/PG 3
• Hazard Statement： H302,H312,H332
• Warning Statement： P280
• Prompt：warning
• Storage Condition：Store in a cool, dry place. Store in tightly closed containers.
• Risk Phrases： 20/21/22
• Signal Word：Warning
• TSCA：Yes
• HazardClass：9

Undecyl cyanide Customs Data

• HS CODE：29269095
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides